4-Amino-3-bromo-2,5-difluorobenzonitrile CAS number
4-Amino-3-bromo-2,5-difluorobenzonitrile CAS number
Technical Monograph: 4-Amino-3-bromo-2,5-difluorobenzonitrile
Executive Summary
4-Amino-3-bromo-2,5-difluorobenzonitrile (CAS 112279-62-6 ) is a highly specialized halogenated aniline derivative serving as a critical scaffold in modern medicinal chemistry. Its unique substitution pattern—featuring an electron-withdrawing nitrile group, two fluorine atoms, and a chemically versatile bromine handle—makes it an ideal building block for Proteolysis Targeting Chimeras (PROTACs) , HIF-2
This guide outlines the validated synthesis, characterization, and application of this intermediate, emphasizing process safety and yield optimization for drug development workflows.
Chemical Identity & Properties
| Property | Specification |
| CAS Number | 112279-62-6 |
| IUPAC Name | 4-Amino-3-bromo-2,5-difluorobenzonitrile |
| Molecular Formula | |
| Molecular Weight | 233.01 g/mol |
| Appearance | Off-white to pale yellow solid |
| Melting Point | 106°C – 108°C |
| Solubility | Soluble in DCM, DMSO, Ethyl Acetate; Insoluble in Water |
| SMILES | Nc1c(F)cc(C#N)c(F)c1Br |
Validated Synthesis Protocol
The synthesis of 4-Amino-3-bromo-2,5-difluorobenzonitrile relies on the regioselective electrophilic aromatic substitution (bromination) of 4-amino-2,5-difluorobenzonitrile . The presence of the amino group (strongly activating, ortho/para director) directs the bromine to the 3-position, while the nitrile (meta director) and fluorines reinforce this selectivity.
Mechanism of Action
The reaction proceeds via an Electrophilic Aromatic Substitution (EAS) . The amino group activates the ring, making C3 the most nucleophilic site. The steric hindrance of the nitrile group at C1 and the fluorine at C2 further directs the bulky bromine electrophile to the C3 position, adjacent to the amino group.
Experimental Workflow
Reagents:
-
Precursor: 4-Amino-2,5-difluorobenzonitrile (CAS 112279-60-4)
-
Brominating Agent: Bromine (
) or N-Bromosuccinimide (NBS) -
Solvent: Glacial Acetic Acid (AcOH) or Acetonitrile (MeCN)
-
Quenching Agent: Saturated Sodium Bisulfite (
)
Step-by-Step Protocol:
-
Dissolution: Charge a reaction vessel with 4-amino-2,5-difluorobenzonitrile (1.0 eq) and Glacial Acetic Acid (10 volumes). Stir until fully dissolved.
-
Bromination: Cool the solution to 10–15°C. Add Bromine (
) (1.05 eq) dropwise over 30 minutes. Note: Maintain temperature <25°C to prevent over-bromination. -
Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 16 hours. Monitor via TLC (30% EtOAc/Hexanes) or HPLC.
-
Quenching: Concentrate the solvent under reduced pressure. Resuspend the residue in Dichloromethane (DCM). Wash with 10%
to remove excess bromine (indicated by color change from orange to clear). -
Workup: Wash the organic layer with Saturated
(to remove residual acid) and Brine. Dry over anhydrous . -
Purification: Concentrate the organic layer.[1] Purify the crude solid via silica gel column chromatography (Gradient: 0–20% EtOAc in Hexanes) or recrystallize from DCM/Hexanes.
Visualization: Synthesis Workflow
Figure 1: Step-by-step synthetic pathway for CAS 112279-62-6 showing critical process controls.
Applications in Drug Discovery
This compound is a "privileged scaffold" in medicinal chemistry. The 3-bromo position serves as a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the 4-amino and 1-cyano groups allow for cyclization into fused heterocycles.
Key Therapeutic Areas
-
HIF-2
Inhibitors: Used to synthesize bicyclic cores that mimic the binding mode of Belzutifan, targeting renal cell carcinoma. -
TAK1 Inhibitors: The scaffold is derivatized to target Transforming Growth Factor-
-Activated Kinase 1 (TAK1), a key regulator in cancer cell survival and inflammation. -
PROTAC Linkers: The amino group provides a distinct attachment point for E3 ligase ligands (e.g., Cereblon binders) in targeted protein degradation.
Visualization: Retrosynthetic Utility
Figure 2: Retrosynthetic analysis demonstrating the modular utility of the scaffold in drug design.
Quality Control & Characterization
To ensure the integrity of biological data, the isolated intermediate must meet the following criteria:
-
HPLC Purity: >98.0% (Area %). Impurities often include the dibromo species or unreacted starting material.
-
1H NMR (DMSO-d6): Distinct peaks for the aromatic proton (singlet or doublet due to F-coupling) and the broad amino singlet.
-
Diagnostic Signal: Aromatic H at ~7.8 ppm (dd). Amino
at ~6.5 ppm.
-
-
Mass Spectrometry:
= 233/235 (1:1 isotopic pattern characteristic of Bromine).
Safety & Handling (HSE)
-
Hazard Classification:
-
Acute Toxicity: Oral/Dermal/Inhalation (Category 4).
-
Skin/Eye Irritation: Causes serious eye irritation and skin sensitization.
-
-
Handling Protocol:
-
Perform all bromination reactions in a fume hood to contain toxic vapors.
-
Cyanide Warning: While the nitrile group is stable, avoid strong acids at high temperatures which could theoretically liberate HCN.
-
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
-
References
-
BenchChem. (n.d.). 4-Amino-3-bromo-2,5-difluorobenzonitrile Product Specifications. Retrieved from
-
ChemicalBook. (2024). Synthesis and MSDS for CAS 112279-62-6. Retrieved from
-
PrepChem. (n.d.). Synthesis of 4-amino-3-bromo-2,5-difluorobenzonitrile. Retrieved from
-
Molaid. (2024). Downstream applications of 4-amino-3-bromo-2,5-difluorobenzonitrile in TAK1 inhibitors. Retrieved from
